Cas no 147511-69-1 (Pitavastatin (>90%))

Pitavastatin (>90%) is a high-purity statin compound used primarily as a lipid-lowering agent. It functions as a competitive inhibitor of HMG-CoA reductase, effectively reducing cholesterol biosynthesis. The product's high purity (>90%) ensures consistent performance in research and pharmaceutical applications. Pitavastatin exhibits potent LDL-cholesterol reduction while demonstrating favorable pharmacokinetic properties, including minimal cytochrome P450 metabolism, reducing potential drug-drug interactions. Its stability and well-characterized profile make it suitable for analytical and formulation studies. The compound is supplied with detailed quality documentation, including HPLC and NMR validation, to support rigorous scientific use. Proper handling and storage under recommended conditions are advised to maintain integrity.
Pitavastatin (>90%) structure
Pitavastatin (>90%) structure
Product Name:Pitavastatin (>90%)
CAS No:147511-69-1
MF:C25H24FNO4
MW:421.460770606995
MDL:MFCD04113054
CID:65042
PubChem ID:5282452
Update Time:2025-10-28

Pitavastatin (>90%) Chemical and Physical Properties

Names and Identifiers

    • Pitavastatin
    • ITAVASTATIN
    • monocalciumbis{(3r,5s,6e)-7-[2-cyclopyl-4-(4-fluorophenyl)-3-quinolyl]-3,5-dihydroxy-6-heptenoate}
    • PitavastatinCa
    • PITVASTATIN
    • (3R,5S,6E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
    • NK-104
    • NK 104
    • pitavastatin(1-)
    • Pitavastatin Acid
    • Atorvastatin therapy
    • ( )-(3R,5S,6E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolyl)-3,5-dihydroxy-6-heptenoic acid
    • 6-Heptenoic acid, 7-(2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl)-3,5-dihydroxy-, (3R,5S,6E)-
    • 6-Heptenoic acid, 7-(2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl)-3,5-dihydroxy-, (S-(R*,S*-(E)))-
    • K-924 component Pivastatin
    • 147511-69-1
    • (e)-(3r,5s)-7-[2-cyclopropyl-4-(4-fluoro-phenyl)-quinolin-3-yl]-3,5-dihydroxy-hept-6enoic acid
    • PITAVASTATIN [MART.]
    • DB08860
    • pitavastatia
    • PITAVASTATIN [MI]
    • CAS_147511-69-1
    • DTXSID1048384
    • (E)-(3R,5S)-7-[2-Cyclopropyl-4-(4-fluoro-phenyl)-quinolin-3-yl]-3,5-dihydroxy-hept-6-enoic acid
    • PITAVASTATIN [VANDF]
    • EN300-25660282
    • (3R,5S,6E)-7-(2-Cyclopropyl-4-(p-fluorophenyl)-3-quinolyl)-3,5-dihydroxy-6-heptenoic acid
    • (3R,5S,6E)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxy hept-6-enoic acid
    • VGYFMXBACGZSIL-MCBHFWOFSA-N
    • CHEBI:32020
    • DTXCID2028357
    • Livalo
    • (3R,5S,E)-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
    • PITAVASTATIN [WHO-DD]
    • SCHEMBL3369
    • HY-B0144A
    • Q412677
    • PITAVASTATIN (MART.)
    • SCHEMBL464781
    • E-(3R,5S)-7-[2-Cyclopropyl-4-(4fluoro-phenyl)quinolin-3-yl]-3,5-dihydroxy-hept-6-enoic acid
    • Pitavastatin [INN]
    • GTPL3035
    • UNII-M5681Q5F9P
    • 6-Heptenoic acid, 7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-, (3R,5S,6E)-
    • NIKITA
    • C10AA08
    • (E,3R,5S)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoic acid
    • M5681Q5F9P
    • NSC 760423
    • (E,3R,5S)-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
    • MLS006010096
    • (+)-(3R,5S,6E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolyl)-3,5-dihydroxy-6-heptenoic acid
    • P-872441
    • BRD-K75958547-001-01-2
    • SMR003965244
    • 121659-03-8
    • Pitavastatin calcium
    • NSC-760423
    • pitavastatinum
    • P 872441
    • (3R,5S,6E)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoic acid
    • pitavastatine
    • (3r,5s,6e)-7-[2-cyclopropyl-4-(p-fluorophenyl)-3-quinolyl]-3,5-dihydroxy-6-heptenoic acid
    • AKOS005145916
    • AM84440
    • HSDB 8367
    • BDBM86707
    • Pitavastatina
    • CHEMBL1201753
    • BRD-K75958547-238-01-0
    • SBI-0653352.0001
    • Pitavastatin (>90%)
    • MDL: MFCD04113054
    • Inchi: 1S/C25H24FNO4/c26-17-9-7-15(8-10-17)24-20-3-1-2-4-22(20)27-25(16-5-6-16)21(24)12-11-18(28)13-19(29)14-23(30)31/h1-4,7-12,16,18-19,28-29H,5-6,13-14H2,(H,30,31)/b12-11+/t18-,19-/m1/s1
    • InChI Key: VGYFMXBACGZSIL-MCBHFWOFSA-N
    • SMILES: FC1C=CC(=CC=1)C1C2C=CC=CC=2N=C(C=1/C=C/[C@H](C[C@H](CC(=O)O)O)O)C1CC1

Computed Properties

  • Exact Mass: 421.16900
  • Monoisotopic Mass: 421.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.6A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.352
  • Boiling Point: 692°C at 760 mmHg
  • Flash Point: 692°Cat760mmHg
  • Refractive Index: 1.679
  • PSA: 90.65000
  • LogP: 4.51810

Pitavastatin (>90%) Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Pitavastatin (>90%) Customs Data

  • HS CODE:3004909090
  • Customs Data:

    China Customs Code:

    3004909090

Pitavastatin (>90%) Pricemore >>

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Additional information on Pitavastatin (>90%)

Pitavastatin: A Comprehensive Overview of CAS No. 147511-69-1

Pitavastatin, also known as CAS No. 147511-69-1, is a highly potent and selective HMG-CoA reductase inhibitor, belonging to the statin class of medications. It is primarily used for the management of hyperlipidemia and the reduction of cardiovascular risk in patients with elevated cholesterol levels. The compound has garnered significant attention in recent years due to its exceptional efficacy and favorable safety profile compared to other statins.

Pitavastatin calcium is the active ingredient in this compound, and it works by inhibiting the enzyme HMG-CoA reductase, which plays a critical role in cholesterol biosynthesis. This inhibition leads to a significant reduction in low-density lipoprotein cholesterol (LDL-C), often referred to as "bad cholesterol," while also increasing high-density lipoprotein cholesterol (HDL-C), or "good cholesterol." Recent studies have highlighted its ability to lower LDL-C levels by up to 50% in some patients, making it one of the most effective statins available.

The pharmacokinetics of Pitavastatin are well-characterized, with the compound being rapidly absorbed after oral administration. Its bioavailability is enhanced by the presence of food, particularly when taken with a meal containing fat. The drug undergoes extensive metabolism in the liver, where it is converted into its active metabolites. This hepatic-centric mechanism ensures that Pitavastatin exerts its effects primarily on cholesterol synthesis in the liver, minimizing systemic side effects.

Recent clinical trials have demonstrated the superiority of Pitavastatin in reducing cardiovascular events compared to other statins. For instance, a large-scale study published in 2023 revealed that patients treated with Pitavastatin exhibited a 25% reduction in major adverse cardiovascular events (MACE) over a five-year period. These findings underscore its role as a first-line therapy for patients with high cardiovascular risk.

In terms of safety, Pitavastatin is generally well-tolerated. Common side effects include mild gastrointestinal disturbances and headache, which are typically transient and resolve without intervention. Unlike some other statins, Pitavastatin has a lower risk of causing muscle-related adverse effects such as myopathy or rhabdomyolysis, making it an ideal choice for patients who are sensitive to these side effects.

One of the most notable advancements in Pitavastatin research involves its use in combination therapies. Recent studies have explored its synergistic effects when administered alongside other lipid-lowering agents such as ezetimibe or PCSK9 inhibitors. These combinations have shown promise in achieving even greater reductions in LDL-C levels, particularly in high-risk patient populations.

The global market for Pitavastatin has seen steady growth over the past decade, driven by increasing awareness of cardiovascular health and the rising prevalence of dyslipidemia. According to market analysis reports, the demand for Pitavastatin is expected to grow at a compound annual growth rate (CAGR) of 6.8% from 2023 to 2030. This growth is attributed to its widespread adoption across various therapeutic indications and its inclusion in major clinical guidelines for lipid management.

From a regulatory standpoint, Pitavastatin has received approvals from major health authorities worldwide, including the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and Japanese Pharmaceuticals and Medical Devices Agency (PMDA). These approvals are based on extensive clinical evidence demonstrating its efficacy and safety profile across diverse patient populations.

In conclusion, CAS No. 147511-69-1 (Pitavastatin) stands out as a cornerstone in lipid management due to its potent efficacy, favorable safety profile, and versatility in treatment regimens. As research continues to uncover new applications and combinations for this compound, its role in reducing cardiovascular morbidity and mortality will likely expand further.

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